Cas no 1334500-12-7 (3-4-(Dimethylcarbamoyl)phenylphenylacetic acid)

• Product Name: 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid
• CAS No: 1334500-12-7
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD20231508
• CID: 1037879
• PubChem ID: 54758886
• Update Time: 2025-06-08

3-4-(Dimethylcarbamoyl)phenylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-(Dimethylcarbamoyl)-[1,1'-biphenyl]-3-yl)acetic acid
• 2-[3-[4-(dimethylcarbamoyl)phenyl]phenyl]acetic acid
• AKOS015893157
• BS-25647
• 2-(4'-(Dimethylcarbamoyl)-[1,1'-biphenyl]-3-yl)aceticacid
• MFCD20231508
• DTXSID60716599
• CS-0208926
• [4'-(Dimethylcarbamoyl)[1,1'-biphenyl]-3-yl]acetic acid
• 3-[4-(Dimethylcarbamoyl)phenyl]phenylacetic acid
• 1334500-12-7
• 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid

• MDL： MFCD20231508
• Inchi： 1S/C17H17NO3/c1-18(2)17(21)14-8-6-13(7-9-14)15-5-3-4-12(10-15)11-16(19)20/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key： XOQRNTYBJLLYRH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1=CC=CC(CC(=O)O)=C1)N(C)C

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 2.68250

Additional information on 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid

3-4-(Dimethylcarbamoyl)phenylphenylacetic Acid (CAS No. 1334500-12-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid (CAS No. 1334500-12-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is increasingly studied for its potential applications in drug development and biochemical research. The compound's dimethylcarbamoyl moiety and phenylacetic acid backbone contribute to its distinct properties, making it a subject of exploration in modern scientific inquiries.

The CAS No. 1334500-12-7 identifier is crucial for researchers seeking precise information about this compound. With the growing demand for high-purity chemical intermediates, 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid has garnered attention for its role in synthesizing more complex molecules. Its carboxamide and aromatic functionalities are particularly noteworthy, as they are often leveraged in the design of bioactive compounds and pharmaceutical ingredients.

Recent trends in drug discovery and medicinal chemistry have highlighted the importance of small-molecule modulators. Researchers are increasingly investigating 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid for its potential to interact with biological targets, such as enzymes and receptors. This aligns with the broader scientific community's focus on targeted therapies and precision medicine, where compounds like this can play a pivotal role.

From a synthetic chemistry perspective, the CAS No. 1334500-12-7 compound offers versatility. Its phenylacetic acid derivative structure allows for various modifications, enabling the creation of analogs with tailored properties. This adaptability is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in contemporary research. Scientists are keen to explore how subtle changes to the dimethylcarbamoyl group or the phenyl ring can influence the compound's biological activity.

Another area of interest is the compound's potential in prodrug development. Prodrugs are inactive precursors that convert into active drugs within the body, and 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid's structure makes it a candidate for such applications. This aligns with the pharmaceutical industry's push toward improved drug delivery systems and enhanced bioavailability, topics frequently searched by professionals in the field.

Quality control and analytical characterization are also critical when working with CAS No. 1334500-12-7. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound's purity and identity. These methods are essential for meeting regulatory standards, a concern often raised by researchers and manufacturers alike.

In summary, 3-4-(Dimethylcarbamoyl)phenylphenylacetic acid (CAS No. 1334500-12-7) represents a promising area of study in both academic and industrial settings. Its structural features, combined with its potential applications in drug discovery and biochemical research, make it a compound worth watching. As the scientific community continues to explore its possibilities, this molecule may well become a cornerstone in the development of next-generation therapeutics.